Cas no 2227705-61-3 ((3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227705-61-3
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 5870418
• PubChem ID: 165683314
• Update Time: 2025-06-08

(3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid
• 2227705-61-3
• EN300-1786204

• Inchi： 1S/C11H14O5/c1-15-7-3-4-10(16-2)8(5-7)9(12)6-11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)/t9-/m0/s1
• InChI Key： NMHIOYQPNBIDOE-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Additional information on (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227705-61-3)

(3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227705-61-3) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center at the third carbon atom and a hydroxy group attached to the same carbon. These properties make it a valuable candidate for various biological and pharmacological applications.

The molecular formula of (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid is C₁₁H₁₄O₅, and its molecular weight is approximately 226.22 g/mol. The compound's structure consists of a substituted phenyl ring with two methoxy groups at the 2 and 5 positions, connected to a chiral propanoic acid moiety via a hydroxy group. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications due to their potential to exhibit enhanced biological activity and reduced side effects compared to their racemic counterparts. (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid is one such compound that has shown promise in various preclinical studies. Its chiral nature allows for the exploration of enantioselective synthesis methods, which are crucial for producing pure enantiomers with desired therapeutic properties.

The biological activity of (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid has been investigated in several studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid has also been studied for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for developing novel therapeutic agents targeting oxidative stress-related conditions.

The pharmacokinetic properties of (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid have also been evaluated in preclinical models. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, its low toxicity profile in animal models further supports its potential as a safe and effective therapeutic agent.

In the context of drug discovery and development, the synthesis of pure enantiomers of (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid is crucial for optimizing its therapeutic potential. Various synthetic routes have been explored to achieve high enantiomeric purity. One common approach involves asymmetric synthesis using chiral catalysts or auxiliaries. These methods have shown promising results in producing the desired enantiomer with high yield and purity.

The structural similarity of (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid to other known bioactive compounds has also led researchers to investigate its potential as a lead compound for drug discovery. For example, its phenolic structure is reminiscent of certain natural products with known biological activities, such as flavonoids and lignans. This structural analogy has inspired efforts to modify the compound's structure through chemical synthesis to enhance its biological activity or improve its pharmacological properties.

In conclusion, (3S)-3-(2,5-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227705-61-3) is a promising chiral organic compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antioxidant therapies make it an exciting subject for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for contributing to the advancement of medical treatments for various diseases.